Cas no 861208-29-9 (2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile)

• Product Name: 2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile
• CAS No: 861208-29-9
• MDL: MFCD06496162
• CID: 4661612
• Update Time: 2025-05-27

2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile

• MDL： MFCD06496162

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids

Additional information on 2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile

Comprehensive Overview of 2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile (CAS No. 861208-29-9)

The compound 2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile (CAS No. 861208-29-9) is a structurally unique and pharmacologically significant molecule. Belonging to the class of benzochromene derivatives, this compound has garnered attention in recent years due to its potential applications in medicinal chemistry and material science. The presence of both amino and cyano functional groups, along with a methoxyphenyl moiety, contributes to its versatile reactivity and biological activity.

In the context of current research trends, 2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile is often explored for its potential as a fluorescent probe or bioimaging agent. Researchers are particularly interested in its photophysical properties, which make it a candidate for optical sensors and organic electronics. The compound's ability to emit light under specific conditions aligns with the growing demand for sustainable materials in the tech industry, a topic frequently searched by users interested in green chemistry and renewable energy solutions.

From a synthetic perspective, the preparation of 2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile involves multi-step organic reactions, including condensation and cyclization processes. Its CAS No. 861208-29-9 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. The compound's molecular structure, characterized by a fused benzochromene ring system, has also been studied for its potential interactions with biological targets, such as enzymes or receptors, making it relevant to drug discovery initiatives.

One of the most frequently asked questions about 2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile revolves around its solubility and stability. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is crucial for its application in laboratory settings. Additionally, its stability under ambient conditions makes it suitable for long-term storage, a feature highly valued by researchers working on high-throughput screening and combinatorial chemistry.

The methoxyphenyl group in 2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile is a key structural element that influences its electronic properties. This moiety is often associated with enhanced lipophilicity and membrane permeability, which are critical factors in the design of bioactive molecules. Recent publications have highlighted its potential role in modulating cell signaling pathways, a topic of great interest in cancer research and neurodegenerative disease studies.

Another area where 2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile shows promise is in the development of advanced materials. Its conjugated π-electron system and ability to form stable crystalline structures make it a candidate for organic semiconductors and nonlinear optical materials. These applications are particularly relevant in the context of flexible electronics and optoelectronic devices, which are currently trending in both academic and industrial research.

In summary, 2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile (CAS No. 861208-29-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features, combined with its diverse applications, make it a subject of ongoing research and development. As the scientific community continues to explore its properties, this compound is likely to play an increasingly important role in pharmaceuticals, materials science, and biotechnology.